Cas no 1125-51-5 (Phenol, 3,4-dibromo-2,6-dimethyl-)
1125-51-5 structure
Product Name:Phenol, 3,4-dibromo-2,6-dimethyl-
CAS No:1125-51-5
MF:C8H8Br2O
MW:279.956521034241
CID:97250
PubChem ID:12308077
Update Time:2025-04-18
Phenol, 3,4-dibromo-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3,4-dibromo-2,6-dimethyl-
- 3,4-dibromo-2,6-dimethylphenol
- DTXSID30487067
- 3,4-dibromo-2,6-dimethyl phenol
- SCHEMBL6433514
- 1125-51-5
-
- Inchi： 1S/C8H8Br2O/c1-4-3-6(9)7(10)5(2)8(4)11/h3,11H,1-2H3
- InChI Key： GNDIVIKZOWZSHY-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C)C(=C1C)O)Br
Computed Properties
- Exact Mass: 277.89414
- Monoisotopic Mass: 277.89419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 3,4-dibromo-2,6-dimethyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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